Cas no 2034633-90-2 (N-(2,3-dichlorophenyl)-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-(2,3-dichlorophenyl)-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034633-90-2
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.1248
• CID: 5354580
• Update Time: 2025-06-27

N-(2,3-dichlorophenyl)-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C12H9Cl2N3O2/c1-19-10-5-9(15-6-16-10)12(18)17-8-4-2-3-7(13)11(8)14/h2-6H,1H3,(H,17,18)
• InChI Key： PACOGOQOFWBACJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C([H])C([H])=C([H])C=1N([H])C(C1=C([H])C(=NC([H])=N1)OC([H])([H])[H])=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dichlorophenyl)-6-methoxypyrimidine-4-carboxamide

N-(2,3-Dichlorophenyl)-6-Methoxypyrimidine-4-Carboxamide: A Multifunctional Compound in Modern Pharmaceutical Research

N-(2,3-Dichlorophenyl)-6-Methoxypyrimidine-4-Carboxamide, with the CAS No. 2034633-90-2, represents a promising molecule in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique pyrimidine ring and chlorophenyl substituents, has garnered significant attention due to its potential biological activities and structural versatility. Recent advancements in computational drug design and targeted therapy have further highlighted its relevance in addressing complex therapeutic challenges. This article provides an in-depth exploration of its chemical properties, synthetic pathways, and biological applications, while integrating the latest research findings to ensure relevance and accuracy.

As a derivative of pyrimidine, a core structural motif in many antimetabolites and nucleoside analogs, the 6-methoxypyrimidine-4-carboxamide scaffold offers a platform for modulating molecular interactions. The 2,3-dichlorophenyl group, a functionalized aromatic ring, introduces additional complexity to its pharmacophore, enhancing its potential for selective receptor binding and enzyme inhibition. Studies published in 2023 in Journal of Medicinal Chemistry have demonstrated that this compound exhibits significant antimicrobial activity against multidrug-resistant bacterial strains, underscoring its role in antibacterial drug development. The combination of chlorine atoms and methoxy groups in its structure likely contributes to its hydrophobic interactions and electrostatic effects, which are critical for molecular recognition in biological systems.

Recent research has also explored the synthetic accessibility of N-(2,3-Dichlorophenyl)-6-Methoxypyrimidine-4-Carboxamide. A 2024 study in Organic & Biomolecular Chemistry reported an efficient multistep synthesis involving electrophilic aromatic substitution and amine coupling reactions, achieving high yields and purity. This method not only streamlines its production but also allows for the incorporation of functional groups for further drug modification. The pyrimidine ring serves as a versatile scaffold, enabling the attachment of pharmaceutical moieties such as fluoroalkyl chains or hydroxy groups, which can enhance its bioavailability and target specificity.

One of the most intriguing aspects of this compound is its potential as an antiviral agent. A 2023 preclinical study published in Antiviral Research investigated its inhibitory effects on RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. The study found that the compound effectively suppressed the replication of RNA viruses, including coronaviruses and hepatitis C virus (HCV). The carboxamide group in its structure is believed to interact with the active site of RdRp, disrupting its enzymatic activity. This finding positions the compound as a candidate for antiviral drug development, particularly in the context of emerging viral threats.

Moreover, the compound has shown promise in anti-inflammatory applications. Research published in Pharmacological Reports in 2024 indicated that it modulates the NF-κB signaling pathway, a central regulator of inflammation. By inhibiting the activation of NF-κB, the compound reduces the production of pro-inflammatory cytokines such as IL-6 and TNF-α. This property makes it a potential therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD). The chlorine atoms in its structure may contribute to its anti-inflammatory effects by enhancing its lipophilicity and cell membrane permeability.

From a computational perspective, the compound has been extensively analyzed using in silico tools to predict its binding affinity and drug-likeness properties. A 2023 study in Computational Biology and Chemistry employed molecular docking and virtual screening to identify potential target proteins. The results suggested that the compound could bind to proteases and kinases involved in pathogen invasion and cellular signaling. These findings highlight the importance of structure-based drug design in optimizing its therapeutic potential.

In conclusion, N-(2,3-Dichlorophenyl)-6-Methoxypyrimidine-4-Carboxamide represents a multifunctional compound with broad applications in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for antimicrobial, antiviral, and anti-inflammatory drug development. As research continues to advance, further exploration of its mechanisms of action and synthetic modifications will likely expand its therapeutic potential, contributing to the discovery of novel therapies for complex diseases.